Cas no 139348-95-1 (Acetamide,N-acetyl-N-[1,6-dihydro-6-oxo-5-(3-oxopropyl)-4-pyrimidinyl]-)

• Product Name: Acetamide,N-acetyl-N-[1,6-dihydro-6-oxo-5-(3-oxopropyl)-4-pyrimidinyl]-
• CAS No: 139348-95-1
• MF: C₁₁H₁₃N₃O₄
• MW: 251.238622426987
• CID: 1268041
• Update Time: 2024-08-04

Acetamide,N-acetyl-N-[1,6-dihydro-6-oxo-5-(3-oxopropyl)-4-pyrimidinyl]- Chemical and Physical Properties

Names and Identifiers

• Acetamide,N-acetyl-N-[1,6-dihydro-6-oxo-5-(3-oxopropyl)-4-pyrimidinyl]-
• Acetamide, N-acetyl-N-[1,6-dihydro-6-oxo-5-(3-oxopropyl)-4-pyrimidinyl]-

• Inchi： 1S/C11H13N3O4/c1-7(16)14(8(2)17)10-9(4-3-5-15)11(18)13-6-12-10/h5-6H,3-4H2,1-2H3,(H,12,13,18)
• InChI Key： OPTVVGCMWPKMQL-UHFFFAOYSA-N
• SMILES： C(N(C(C)=O)C1=C(CCC=O)C(=O)NC=N1)(=O)C

Computed Properties

• Exact Mass: 251.09069

Experimental Properties

• Density: 1.33±0.1 g/cm3(Predicted)
• Boiling Point: 439.0±55.0 °C(Predicted)
• PSA: 95.91
• pka: 6.95±0.50(Predicted)